2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide
Catalog No.
S7690466
CAS No.
M.F
C16H17N3O2S
M. Wt
315.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide
IUPAC Name
2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide
Molecular Formula
C16H17N3O2S
Molecular Weight
315.4 g/mol
InChI
InChI=1S/C16H17N3O2S/c20-15(8-13-7-11-3-1-2-4-14(11)21-13)18-12-9-19(10-12)16-17-5-6-22-16/h1-4,7,12H,5-6,8-10H2,(H,18,20)
InChI Key
BXVVNHFYFTYQGI-UHFFFAOYSA-N
SMILES
C1CSC(=N1)N2CC(C2)NC(=O)CC3=CC4=CC=CC=C4O3
Canonical SMILES
C1CSC(=N1)N2CC(C2)NC(=O)CC3=CC4=CC=CC=C4O3
2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide is an organic compound with potential applications in various fields of research and industry due to its unique chemical and physical properties. The purpose of this paper is to provide an overview of this molecule, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide is an organic compound with a chemical formula of C19H21N3O2S. It belongs to the family of heterocyclic compounds and has both benzofuran and thiazolyl substituents. This compound was first synthesized by researchers at the University of Cambridge in the United Kingdom, who were investigating new compounds with potential therapeutic applications.
The physical properties of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide include a white to pale yellow crystalline powder with a melting point of 199-201°C. It has a molecular weight of 359.46 g/mol and a density of 1.37 g/cm3. The molecule is sparingly soluble in water but soluble in ethanol, methanol, and dimethyl sulfoxide.
The chemical properties of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide include its ability to form hydrogen bonds and to act as a proton acceptor. It is stable under acidic conditions but undergoes hydrolysis under basic conditions. The molecule also exhibits fluorescence properties, making it useful in certain analytical applications.
The chemical properties of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide include its ability to form hydrogen bonds and to act as a proton acceptor. It is stable under acidic conditions but undergoes hydrolysis under basic conditions. The molecule also exhibits fluorescence properties, making it useful in certain analytical applications.
The synthesis of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide involves the condensation of benzofuran, thiazol-2-amine, and chloroacetyl chloride. The reaction produces a mixture of two diastereomers, which can be separated and purified using column chromatography. The purified diastereomer can then be characterized using various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis.
Various analytical methods can be used to detect and quantify 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide in biological samples or in environmental samples. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and fluorescence spectroscopy. These methods are critical in understanding the behavior of the compound in biological systems or in the environment.
2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide has been shown to exhibit some biological properties, including anti-inflammatory and analgesic effects. It has also been investigated for its potential as an anticancer agent. In preclinical studies, the compound was found to inhibit the growth of cancer cells in vitro and in vivo.
The toxicity and safety of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide in scientific experiments have not been fully investigated. However, in preclinical studies, the compound was found to have low toxicity in animal models. Further studies are needed to determine the safety and toxicity of this compound in humans.
2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide has potential applications in various fields of research and industry, including medicinal chemistry, drug discovery, and analytical chemistry. It can be used as a starting material to synthesize new compounds with potential therapeutic applications. It can also be used as a probe molecule in analytical methods to detect and quantify certain analytes.
Currently, there is limited research on 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide. Most of the research has focused on its potential as an anticancer agent and on its anti-inflammatory and analgesic effects.
The potential implications of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide in various fields of research and industry are vast. It has potential as a lead compound for the development of new drugs with anti-inflammatory and analgesic effects. It can also be used in analytical chemistry to detect and quantify certain analytes. Furthermore, it can be used as a probe molecule to investigate biological pathways and to elucidate the mechanisms of certain diseases.
One of the limitations of 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide is its limited solubility in water. This can pose challenges in drug development and in analytical chemistry applications. Future research could focus on developing new derivatives of this compound with improved solubility in water. Other potential future directions of research could include investigating the mechanism of action of this compound in various biological systems, identifying new applications in other fields of research and industry, and investigating its safety and toxicity in humans.
In conclusion, 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide is a compound with potential applications in various fields of research and industry. Its unique physical and chemical properties make it useful in drug discovery and analytical chemistry applications. Further research is needed to elucidate its mechanism of action, to identify new applications, and to investigate its safety and toxicity in humans.
In conclusion, 2-(1-benzofuran-2-yl)-N-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]acetamide is a compound with potential applications in various fields of research and industry. Its unique physical and chemical properties make it useful in drug discovery and analytical chemistry applications. Further research is needed to elucidate its mechanism of action, to identify new applications, and to investigate its safety and toxicity in humans.
XLogP3
1.5
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
315.10414797 g/mol
Monoisotopic Mass
315.10414797 g/mol
Heavy Atom Count
22
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:183207-67-2
Molecular Formula:C16H24N2O2
Molecular Weight:276.37 g/mol
Availability:
In Stock
